Benzyl ferulate
Overview
Description
Benzyl ferulate is a compound with the molecular formula C17H16O4 and a molecular weight of 284.3065 . It’s a type of feruloyl ester . It has been found in New Zealand propolis . It has shown antimicrobial activity and good anti-proliferative effects against three gastro-intestinal cancer cell lines .
Molecular Structure Analysis
The molecular structure of Benzyl ferulate involves a benzyl ester linkage, which connects the lignin and carbohydrate moieties through the uronic acid of the carbohydrates and the hydroxyl group of the lignin . The two-dimensional nuclear magnetic resonance analysis allows the identification of the structure and the quantity of lignin–carbohydrate bonds involved in LCC .
Chemical Reactions Analysis
The chemical reactions involving Benzyl ferulate are complex and involve multiple stages. Benzyl ether and benzyl alcohol groups are critical to chemical reactions in lignin since most degradation reactions, including β-O-4 cleavage, start from the benzyl position . A theoretical kinetic study of the radical–radical barrierless association reactions benzyl + HO2 → benzyl hydroperoxide and benzoxyl + OH → benzyl hydroperoxide has been conducted .
Physical And Chemical Properties Analysis
Benzyl ferulate has a molecular weight of 284.3065 . Its physical and chemical properties include a ΔfG° of -105.87 kJ/mol, a ΔfH° gas of -369.73 kJ/mol, a ΔfusH° of 37.44 kJ/mol, and a ΔvapH° of 83.19 kJ/mol .
Safety and Hazards
Future Directions
Research on Benzyl ferulate and similar compounds is ongoing. One study discussed the effectiveness of error-prone PCR and site-directed saturation mutation to increase the specific activity of enzymes, which may facilitate the practical application of this critical feruloyl esterase . Another study suggested the potential of Benzyl ferulate in nanoparticle delivery systems for enhanced triple-negative breast cancer treatment .
properties
IUPAC Name |
benzyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O4/c1-20-16-11-13(7-9-15(16)18)8-10-17(19)21-12-14-5-3-2-4-6-14/h2-11,18H,12H2,1H3/b10-8+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZAPHTCUSDTZAT-CSKARUKUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=CC(=O)OCC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/C(=O)OCC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl ferulate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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